Cas no 1804953-10-3 (4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride
• CAS No: 1804953-10-3
• MF: C₆H₂BrClF₂INO₂S
• MW: 432.408857822418
• CID: 4862754
• Update Time: 2025-10-31

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2INO2S/c7-4-2(11)1-12-6(15(8,13)14)3(4)5(9)10/h1,5H
• InChI Key： MRZWPCTXFNELLO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1Br)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 430.769
• Monoisotopic Mass: 430.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride

Introduction to 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride (CAS No. 1804953-10-3)

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride (CAS No. 1804953-10-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its highly reactive sulfonyl chloride group, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and iodine substituents, along with a difluoromethyl group, endows this compound with unique electronic and steric properties that are exploited in modern drug discovery and material science applications.

The structure of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride features a pyridine core substituted at the 2-position with a sulfonyl chloride group, 3-position with a difluoromethyl group, and 5-position with an iodine atom. This arrangement creates a molecule with multiple reactive sites, making it a versatile building block for constructing complex heterocyclic frameworks. The bromo and iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are pivotal in the synthesis of novel pharmaceuticals and agrochemicals.

In recent years, 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride has been extensively studied for its potential in developing small-molecule inhibitors targeting various biological pathways. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates. For instance, compounds incorporating difluoromethyl groups have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The sulfonyl chloride moiety further contributes to the reactivity of the molecule, allowing for facile introduction of amine or alcohol groups through nucleophilic substitution reactions.

One of the most compelling applications of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. By leveraging the reactive sulfonyl chloride group and the halogenated pyridine scaffold, researchers can design highly specific kinase inhibitors. For example, recent studies have demonstrated the use of this compound in generating inhibitors targeting tyrosine kinases, which play a crucial role in cell proliferation and survival. The ability to introduce additional functional groups via cross-coupling reactions allows for fine-tuning of inhibitor properties such as solubility and selectivity.

The pharmaceutical industry has also explored the use of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride in developing antiviral and antibacterial agents. The structural features of this compound make it an ideal candidate for modulating viral protease activity or disrupting bacterial cell wall synthesis. For instance, derivatives of this compound have been investigated for their potential to inhibit HIV protease or bacterial enzymes involved in peptidoglycan biosynthesis. The versatility of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride lies in its ability to serve as a scaffold for generating structurally diverse compounds with tailored biological activities.

Another emerging field where this compound finds utility is in materials science. The halogenated pyridine core can be incorporated into organic semiconductors and light-emitting diodes (OLEDs) due to its ability to influence electronic properties through steric and electronic effects. Researchers have utilized 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride to synthesize novel π-conjugated systems that exhibit enhanced charge transport properties. These materials are particularly relevant for next-generation electronic devices such as flexible displays and solar cells.

The synthetic utility of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride extends beyond pharmaceuticals and materials science. It has been employed in the development of agrochemicals, where its structural motifs contribute to the efficacy of herbicides and pesticides. By modifying the substituents on the pyridine ring, chemists can generate compounds that interact selectively with biological targets in plants or pests. This approach has led to the discovery of novel agrochemicals with improved environmental profiles and enhanced performance.

In conclusion,4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride (CAS No. 1804953-10-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, materials science, and agrochemical development. As research continues to uncover new biological targets and synthetic methodologies,4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride is poised to remain at the forefront of innovation in these fields.